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Compound of Interest

1-Propanone, 2,3-dibromo-1,3-
Compound Name:
diphenyl-

cat. No.: B1329671

Introduction

The reaction of chalcone dibromides with nucleophiles, particularly thiourea, represents a
robust and efficient variant of the Hantzsch thiazole synthesis. This method provides a direct
route to highly functionalized 2-amino-4,5-diarylthiazoles. These heterocyclic scaffolds are of
significant interest to the pharmaceutical and drug development industries due to their
prevalence in a wide range of biologically active compounds.[1] The thiazole ring is a key
pharmacophore found in drugs with antimicrobial, antifungal, antineoplastic, antiretroviral, and
anti-inflammatory properties.[1][2] This document provides a detailed overview of the reaction,
experimental protocols, and applications relevant to researchers in organic synthesis and
medicinal chemistry.

Reaction Overview and Mechanism

The synthesis involves the cyclocondensation of an a,B-dibromo-diarylpropanone (chalcone
dibromide) with thiourea. The reaction proceeds via initial nucleophilic attack by the sulfur atom
of thiourea on one of the bromine-bearing carbons, followed by an intramolecular condensation
to form the five-membered thiazole ring. The final step involves dehydration to yield the stable,
aromatic 2-aminothiazole product.[3][4] This reaction is known for being high-yielding and
straightforward to perform.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Synthesis and Utility of 2-
Aminothiazoles from Chalcone Dibromides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132967 1#reaction-of-chalcone-dibromide-with-
nucleophiles-like-thiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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